Cas no 83173-57-3 ()

• CAS No: 83173-57-3
• MF: C₂₅H₄₀NO₃
• MW: 402.590007781982
• CID: 2844821
• PubChem ID: 71587305

Chemical and Physical Properties

Names and Identifiers

• Inchi： 1S/C25H40NO3/c1-3-4-5-6-7-11-16-26(2)21-14-15-22(26)18-23(17-21)29-25(28)24(19-27)20-12-9-8-10-13-20/h8-10,12-13,21-24,27H,3-7,11,14-19H2,1-2H3/q+1/t21-,22+,23?,24?,26?
• InChI Key： XQIDVDQPJDMFHO-GOKIQLCTSA-N
• SMILES： O(C(C(C1C=CC=CC=1)CO)=O)C1C[C@@H]2CC[C@H](C1)[N+]2(C)CCCCCCCC

Computed Properties

• Exact Mass: 402.30081914g/mol
• Monoisotopic Mass: 402.30081914g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 29
• Rotatable Bond Count: 12
• Complexity: 488
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.3
• Topological Polar Surface Area: 46.5Ų